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Introduction

CP-346086 is a potent and selective inhibitor of the Microsomal Triglyceride Transfer Protein
(MTP).[1] MTP plays a crucial role in the assembly and secretion of apolipoprotein B (apoB)-
containing lipoproteins, such as very-low-density lipoprotein (VLDL) in the liver and
chylomicrons in the intestine. By inhibiting MTP, CP-346086 effectively reduces the secretion of
these lipoproteins, leading to a significant decrease in plasma levels of triglycerides and
cholesterol.[1] These characteristics make CP-346086 a valuable tool for studying lipid
metabolism and for the preclinical evaluation of MTP inhibition as a therapeutic strategy for
hyperlipidemia.

This document provides detailed application notes and protocols for the use of CP-346086 in
rodent models, based on established research.

Mechanism of Action

CP-346086 exerts its lipid-lowering effects by binding to MTP and inhibiting its lipid transfer
activity. This disruption of lipoprotein synthesis leads to a reduction in the secretion of
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triglycerides and cholesterol into the circulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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